Cas no 1797511-90-0 (Ethyl 3-fluoro-4-hydrazinylbenzoate)

• Product Name: Ethyl 3-fluoro-4-hydrazinylbenzoate
• CAS No: 1797511-90-0
• MF: C₉H₁₁FN₂O₂
• MW: 198.194245576859
• CID: 4955642
• Update Time: 2025-05-20

Ethyl 3-fluoro-4-hydrazinylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-fluoro-4-hydrazinylbenzoate

• Inchi： 1S/C9H11FN2O2/c1-2-14-9(13)6-3-4-8(12-11)7(10)5-6/h3-5,12H,2,11H2,1H3
• InChI Key： FKDURTRMODJKRI-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=O)OCC)C=CC=1NN

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 201
• XLogP3: 1.5
• Topological Polar Surface Area: 64.4

Additional information on Ethyl 3-fluoro-4-hydrazinylbenzoate

Ethyl 3-fluoro-4-hydrazinylbenzoate (CAS No. 1797511-90-0): A Versatile Intermediate for Pharmaceutical and Chemical Research

Ethyl 3-fluoro-4-hydrazinylbenzoate (CAS No. 1797511-90-0) is a specialized fluorinated benzoate derivative that has gained significant attention in pharmaceutical and chemical research. This compound, with its unique hydrazinyl and fluoro functional groups, serves as a valuable building block for synthesizing various bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in developing targeted therapies and small molecule inhibitors.

The molecular structure of Ethyl 3-fluoro-4-hydrazinylbenzoate combines the reactivity of a hydrazine moiety with the electronic effects of a fluorine substituent, making it an excellent precursor for heterocyclic compound synthesis. Recent studies have explored its use in creating novel antimicrobial agents and anticancer scaffolds, aligning with current trends in combating drug-resistant pathogens and personalized medicine approaches. The compound's ester group provides additional versatility for further chemical modifications.

In the context of current research trends, 1797511-90-0 has become particularly relevant for developing COVID-19 related therapeutics, as researchers investigate its potential in creating viral protease inhibitors. The pharmaceutical industry's growing focus on fluorinated compounds (due to their enhanced metabolic stability and membrane permeability) has further increased demand for this intermediate. Analytical techniques like HPLC and NMR are routinely used to characterize its purity and confirm its structure.

The synthesis of Ethyl 3-fluoro-4-hydrazinylbenzoate typically involves multi-step procedures starting from commercially available fluorobenzoic acid derivatives. Process optimization for its production has been a subject of recent patents, reflecting the commercial importance of this compound. Its applications extend beyond pharmaceuticals to include use as a precursor for advanced materials and agrochemicals, particularly in developing environmentally friendly pesticides with reduced ecological impact.

From a market perspective, the global demand for fluorinated pharmaceutical intermediates like 1797511-90-0 has been steadily increasing, driven by the growing generics market and the need for more efficient synthetic routes. Regulatory aspects of using this compound focus on proper handling procedures rather than restrictions, as it doesn't fall under controlled substance categories. Storage recommendations typically suggest cool, dry conditions under inert atmosphere to maintain stability.

Recent publications have highlighted innovative applications of Ethyl 3-fluoro-4-hydrazinylbenzoate in bioconjugation chemistry and proteolysis-targeting chimera (PROTAC) development, two cutting-edge areas in drug discovery. The compound's ability to serve as a versatile linker in these applications has made it particularly valuable. Analytical data including mass spectra and chromatographic profiles are increasingly available in scientific literature, facilitating its adoption by research laboratories worldwide.

Quality control standards for CAS 1797511-90-0 typically specify minimum purity levels of 97-98% for research applications, with higher grades available for pharmaceutical development. The compound's physicochemical properties, including solubility in various organic solvents and melting point characteristics, are well-documented in technical datasheets. These parameters are crucial for researchers planning synthetic routes or formulation studies.

Environmental and safety considerations for handling Ethyl 3-fluoro-4-hydrazinylbenzoate follow standard laboratory protocols for hydrazine-containing compounds. While not classified as highly hazardous, proper personal protective equipment is recommended during manipulation. The compound's stability under various conditions has been the subject of recent stability-indicating studies, particularly regarding its potential use in drug formulation development.

The future outlook for 1797511-90-0 appears promising, with ongoing research exploring its incorporation into next-generation therapeutics for neurological disorders and metabolic diseases. Its structural features make it particularly interesting for designing blood-brain barrier permeable compounds, a key challenge in CNS drug development. As synthetic methodologies continue to advance, the cost-effectiveness of producing this intermediate is expected to improve, further expanding its accessibility to researchers.

In conclusion, Ethyl 3-fluoro-4-hydrazinylbenzoate represents an important chemical building block with diverse applications in modern pharmaceutical research and development. Its unique combination of functional groups offers multiple points for structural modification, making it valuable for medicinal chemistry programs. As the scientific community continues to address global health challenges, intermediates like CAS 1797511-90-0 will undoubtedly play increasingly important roles in developing innovative therapeutic solutions.